Cas no 1255574-41-4 (2-Isopropoxy-6-(trifluoromethyl)pyridine)

• Product Name: 2-Isopropoxy-6-(trifluoromethyl)pyridine
• CAS No: 1255574-41-4
• MF: C₉H₁₀F₃NO
• MW: 205.17701292038
• CID: 1024901
• PubChem ID: 53217421
• Update Time: 2025-10-31

2-Isopropoxy-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropoxy-6-(trifluoromethyl)pyridine
• MFCD17214296
• 2-[(Propan-2-yl)oxy]-6-(trifluoromethyl)pyridine
• Pyridine, 2-(1-methylethoxy)-6-(trifluoromethyl)-
• SCHEMBL13019935
• 2-propan-2-yloxy-6-(trifluoromethyl)pyridine
• DB-365150
• AKOS015838535
• BS-19683
• HOZWPCFCUHYPBH-UHFFFAOYSA-N
• 1255574-41-4
• DTXSID60682462

• MDL： I180588
• Inchi： 1S/C9H10F3NO/c1-6(2)14-8-5-3-4-7(13-8)9(10,11)12/h3-6H,1-2H3
• InChI Key： HOZWPCFCUHYPBH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=N1)OC(C)C)(F)F

Computed Properties

• Exact Mass: 205.07100
• Monoisotopic Mass: 205.07144843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22.1Ų

Experimental Properties

• PSA: 22.12000
• LogP: 2.88760

Additional information on 2-Isopropoxy-6-(trifluoromethyl)pyridine

2-Isopropoxy-6-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 2-Isopropoxy-6-(trifluoromethyl)pyridine, with CAS No. 1255574-41-4, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structure, which combines a pyridine ring with an isopropoxy group at the 2-position and a trifluoromethyl group at the 6-position. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for various applications.

The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core of this compound. The substitution pattern on the pyridine ring plays a crucial role in determining its reactivity and stability. The isopropoxy group (-OCH(CH3)2), attached at the 2-position, introduces electron-donating effects through its oxygen atom, which can influence the electronic properties of the molecule. On the other hand, the trifluoromethyl group (-CF3), located at the 6-position, is highly electron-withdrawing due to the electronegativity of fluorine atoms. This creates a balance of electron-donating and electron-withdrawing groups on the pyridine ring, resulting in unique electronic characteristics that are advantageous for certain chemical reactions and applications.

Recent studies have highlighted the potential of 2-Isopropoxy-6-(trifluoromethyl)pyridine in various fields. For instance, researchers have explored its role as a precursor in the synthesis of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The presence of both electron-rich and electron-deficient groups on the pyridine ring makes it an ideal candidate for coordinating with metal ions, leading to the formation of highly ordered structures with potential applications in gas storage, catalysis, and sensing technologies.

In addition to its role in materials science, 2-Isopropoxy-6-(trifluoromethyl)pyridine has also been investigated for its potential in pharmaceutical chemistry. The trifluoromethyl group is known to enhance lipophilicity and improve drug-like properties, making this compound a promising lead for drug discovery efforts. Furthermore, its ability to act as a ligand in bioactive complexes has opened new avenues for exploring its potential as an anti-cancer or anti-inflammatory agent.

The synthesis of 2-Isopropoxy-6-(trifluoromethyl)pyridine involves a series of well-established organic reactions. Typically, it begins with the preparation of a suitable pyridine derivative, followed by nucleophilic substitution or coupling reactions to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yields.

From an environmental perspective, understanding the degradation pathways and ecological impact of 2-Isopropoxy-6-(trifluoromethyl)pyridine is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its breakdown. However, further research is needed to assess its long-term effects on aquatic ecosystems and develop strategies for minimizing environmental risks associated with its use.

In conclusion, 2-Isopropoxy-6-(trifluoromethyl)pyridine (CAS No. 1255574-41-4) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structural features make it an invaluable tool for advancing materials science and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.